Cas no 282524-98-5 (N-Fmoc-2-(1-aminocyclohexyl)acetic Acid)
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- 2-[1-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]acetic acid
- Fmoc-1-amino-cyclohexane acetic acid
- AGN-PC-01A9RQ
- CTK8F9864
- 2-(1-{[(9H-fluoren-9-yloxy)carbonyl]amino}cyclohexyl)acetic acid
- AKOS013997202
- CS-0205080
- 2-[1-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)CYCLOHEXYL]ACETIC ACID
- Fmoc-1-amino-cyclohexaneaceticacid
- 282524-98-5
- MFCD01863220
- A50502
- EN300-624028
- Fmoc-beta-3,3-Ac6c-OH
- (1-Fmoc-aminocyclohexyl)acetic acid
- N-Fmoc-2-(1-aminocyclohexyl)acetic acid
- DTXSID70589216
- AB85882
- [1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
- TS-7097
- (1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}cyclohexyl)acetic acid
- 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
- N-Fmoc-2-(1-aminocyclohexyl)acetic Acid
-
- MDL: MFCD01863220
- Inchi: 1S/C23H25NO4/c25-21(26)14-23(12-6-1-7-13-23)24-22(27)28-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20H,1,6-7,12-15H2,(H,24,27)(H,25,26)
- InChI Key: XAUDVWHRZVURNT-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCCCC1)=O
Computed Properties
- Exact Mass: 379.17800
- Monoisotopic Mass: 379.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63000
- LogP: 5.09360
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312925-5g |
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid |
282524-98-5 | 95% | 5g |
$402 | 2021-06-15 | |
| Chemenu | CM312925-10g |
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid |
282524-98-5 | 95% | 10g |
$734 | 2021-06-15 | |
| Apollo Scientific | OR930222-500mg |
(1-Fmoc-aminocyclohexyl)acetic acid |
282524-98-5 | 97% | 500mg |
£157.00 | 2023-09-02 | |
| Apollo Scientific | OR930222-1g |
(1-Fmoc-aminocyclohexyl)acetic acid |
282524-98-5 | 97% | 1g |
£224.00 | 2025-02-21 | |
| TRC | F603683-50mg |
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid |
282524-98-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F603683-100mg |
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid |
282524-98-5 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F603683-500mg |
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid |
282524-98-5 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM312925-5g |
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid |
282524-98-5 | 95% | 5g |
$402 | 2024-07-28 | |
| Chemenu | CM312925-10g |
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid |
282524-98-5 | 95% | 10g |
$734 | 2024-07-28 | |
| abcr | AB304470-250 mg |
N-Fmoc-2-(1-aminocyclohexyl)acetic acid, 95%; . |
282524-98-5 | 95% | 250mg |
€234.20 | 2023-04-26 |
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-Fmoc-2-(1-aminocyclohexyl)acetic Acid
Introduction to N-Fmoc-2-(1-aminocyclohexyl)acetic Acid (CAS No. 282524-98-5)
N-Fmoc-2-(1-aminocyclohexyl)acetic Acid, a compound with the chemical formula C20H33NO4, is a crucial intermediate in the field of pharmaceutical synthesis and peptidomimetics. This compound, identified by its CAS number 282524-98-5, has garnered significant attention due to its utility in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of an N-Fmoc (N-fluorenylmethyloxycarbonyl) protecting group and a 1-aminocyclohexyl side chain, make it a versatile building block for constructing complex peptide analogs and drug candidates.
The N-Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and facile removal under acidic conditions. This property makes it an ideal choice for solid-phase peptide synthesis (SPPS), where the Fmoc group is typically used to protect the amino group of the first residue on the resin. The removal of the Fmoc group at the end of each coupling step allows for sequential addition of amino acids, ultimately yielding the desired peptide sequence. The use of N-Fmoc-2-(1-aminocyclohexyl)acetic Acid in such syntheses provides a stable and predictable platform for constructing peptidomimetics with enhanced solubility and bioavailability.
The 1-aminocyclohexyl side chain in N-Fmoc-2-(1-aminocyclohexyl)acetic Acid contributes to the compound's overall flexibility and lipophilicity, which are critical factors in drug design. Cyclohexyl rings are frequently incorporated into drug molecules to improve pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the amine functionality can be further modified or used to link other pharmacophores, making this compound a valuable tool in medicinal chemistry.
In recent years, there has been growing interest in the development of peptidomimetics as alternative therapeutic agents. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. N-Fmoc-2-(1-aminocyclohexyl)acetic Acid has been employed in several studies aimed at creating peptidomimetics with improved pharmacological profiles. For instance, researchers have utilized this compound to develop novel inhibitors targeting protein-protein interactions, which are difficult to address with traditional small-molecule drugs.
One notable application of N-Fmoc-2-(1-aminocyclohexyl)acetic Acid is in the synthesis of constrained peptides that exhibit enhanced binding affinity and selectivity. By incorporating rigid or flexible cycloalkyl groups into peptide backbones, chemists can modulate conformational preferences and improve interactions with biological targets. This approach has been particularly successful in the development of antiviral and anticancer agents. For example, peptidomimetics derived from viral proteases have shown promise in preclinical studies as potential treatments for infectious diseases.
The compound's utility extends beyond peptidomimetics; it has also been explored in the design of protease inhibitors. Proteases play crucial roles in various biological processes, including signal transduction and metabolic pathways. Inhibiting specific proteases has emerged as a viable strategy for treating diseases such as cancer, inflammation, and viral infections. N-Fmoc-2-(1-aminocyclohexyl)acetic Acid has been used to develop protease inhibitors with improved potency and selectivity by leveraging its structural features to mimic natural substrates or transition states.
Advances in computational chemistry have further enhanced the application of N-Fmoc-2-(1-aminocyclohexyl)acetic Acid in drug discovery. Molecular modeling techniques allow researchers to predict how modifications to this compound will affect its binding affinity and pharmacokinetic properties. This computational approach accelerates the design process by enabling rapid screening of potential analogs before experimental synthesis is undertaken. Such high-throughput virtual screening has been instrumental in identifying lead compounds for further optimization.
The role of N-Fmoc-2-(1-aminocyclohexyl)acetic Acid in fragment-based drug discovery is another area of significant interest. Fragment-based approaches involve identifying small molecular fragments that bind weakly to a target protein but can be iteratively optimized into potent lead compounds. This strategy offers several advantages over traditional high-throughput screening methods, including reduced cost and increased diversity of starting points. Researchers have utilized this compound as a key fragment in developing inhibitors targeting various therapeutic targets.
In conclusion, N-Fmoc-2-(1-aminocyclohexyl)acetic Acid (CAS No. 282524-98-5) is a versatile intermediate with broad applications in pharmaceutical synthesis and peptidomimetics. Its unique structural features make it an invaluable tool for constructing complex drug candidates with improved pharmacological profiles. The ongoing research utilizing this compound underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs.
282524-98-5 (N-Fmoc-2-(1-aminocyclohexyl)acetic Acid) Related Products
- 88574-06-5(Fmoc-ε-Acp-OH)
- 126631-93-4(N-Fmoc-8-Aminooctanoic acid)
- 116821-47-7(Fmoc-4-aminobutanoic Acid)
- 209252-16-4(Fmoc-d-β-homophenylalanine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)